10.1039/C2RA22415A | A general and green procedure for the synthesis of organochalcogenides by CuFe2O4nanoparticle catalysed coupling of organoboronic acids and dichalcogenides in PEG-400†

A general and green procedure for the synthesis of organochalcogenides by CuFe2O4nanoparticle catalysed coupling of organoboronic acids and dichalcogenides in PEG-400†

RSC Advances Pub Date: 2012-10-30 DOI: 10.1039/C2RA22415A

Abstract

A general and efficient procedure has been developed for the synthesis of organochalcogenides (selenides and tellurides) by a simple reaction of organoboronic acids and dichalcogenides catalysed by CuFe₂O₄ nanoparticles in PEG-400 without any ligand. This protocol offers the scope for access to a wide spectrum of chalcogenides including diaryl, aryl–heteroaryl, aryl–styrenyl, aryl–alkenyl, aryl–allyl, aryl–alkyl and aryl–alkynyl versions. The catalyst is magnetically separable and recyclable eight times without any loss of appreciable catalytic activity. The products are obtained in high purities after evaporation of solvent followed by filtration column chromatography.

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A general and green procedure for the synthesis of organochalcogenides by CuFe2O4nanoparticle catalysed coupling of organoboronic acids and dichalcogenides in PEG-400†

Abstract

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